4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid

• Molecular Formula: C23H16N2O5S
• Molecular Weight: 432.4 g/mol
• IUPAC Name: 4-[5-[(E)-(1-methyl-4,6-dioxo-3-phenyl-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]furan-2-yl]benzoic acid
• InChI: InChI=1S/C23H16N2O5S/c1-24-20(26)18(21(27)25(23(24)31)16-5-3-2-4-6-16)13-17-11-12-19(30-17)14-7-9-15(10-8-14)22(28)29/h2-13H,1H3,(H,28,29)/b18-13+
• InChI Key: KUHWIJWNDMQLHV-QGOAFFKASA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=C(C=C3)C(=O)O)/C(=O)N(C1=S)C4=CC=CC=C4
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)C(=O)O)C(=O)N(C1=S)C4=CC=CC=C4

Description

4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research studies. In

Scientific Research Applications

4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to be a potent neurotoxin that selectively damages dopaminergic neurons in the substantia nigra, leading to symptoms similar to Parkinson's disease in humans. This property of 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been used to create animal models of Parkinson's disease, which have been invaluable in the study of the disease and the development of potential treatments.

Mechanism of Action

4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid is converted into a toxic metabolite called MPP+ by the enzyme monoamine oxidase B (MAO-B) in the brain. MPP+ then selectively damages dopaminergic neurons in the substantia nigra by inhibiting the activity of complex I of the mitochondrial electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid has been found to exhibit a range of biochemical and physiological effects, including selective damage to dopaminergic neurons in the substantia nigra, oxidative stress, and inflammation. These effects have been extensively studied in animal models of Parkinson's disease, and have provided valuable insights into the mechanisms underlying the disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid in lab experiments is its ability to selectively damage dopaminergic neurons in the substantia nigra, making it a valuable tool for studying Parkinson's disease. However, 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid also has some limitations, such as its toxicity and the fact that it only models a subset of the symptoms of Parkinson's disease.

Future Directions

There are several future directions for research on 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid, including the development of new animal models of Parkinson's disease, the investigation of the mechanisms underlying 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid-induced cell death, and the development of potential treatments for the disease based on the insights gained from studying 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid. Additionally, the use of 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid in other areas of research, such as cancer biology and drug development, may also be explored.
Conclusion:
In conclusion, 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid, or 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid, is a chemical compound that has been extensively studied for its potential applications in scientific research. Its ability to selectively damage dopaminergic neurons in the substantia nigra has made it a valuable tool for studying Parkinson's disease, and its range of biochemical and physiological effects have provided valuable insights into the disease and its mechanisms. While there are limitations to the use of 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid in lab experiments, its potential for future research and development is promising.

Synthesis Methods

The synthesis of 4-{5-[(1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-furyl}benzoic acid involves the reaction of 4-(2-furyl)benzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 1-methyl-4,6-dioxo-3-phenyl-2-thioxotetrahydro-5(2H)-pyrimidine. The final product is obtained by hydrolyzing the resulting ester with sodium hydroxide.